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Compound of Interest

Compound Name:
2-(PARA-TOLYLSULFONYL)-

ACETYL CHLORIDE

CAS No.: 99766-14-0

Cat. No.: B3176516 Get Quote

Part 1: Executive Safety Directive
WARNING: REACTIVE HAZARD 2-(Para-Tolylsulfonyl)-acetyl chloride is a moisture-

sensitive acid chloride. Contact with water, alcohols, or atmospheric moisture triggers rapid

hydrolysis, releasing Hydrogen Chloride (HCl) gas and generating heat.

DO NOT pour the neat (undiluted) chemical directly into a waste drum, sink, or aqueous

solution. This will cause violent splattering, acid mist generation, and potential vessel over-

pressurization.

Immediate Action Required:

Segregate: Isolate the container from water sources and protic solvents.[1]

Identify: Verify CAS 99766-14-0. (Note: Do not confuse with p-Toluenesulfonyl chloride/Tosyl

Chloride or p-Tolylacetyl chloride).

Plan: Execute the Controlled Dilution-Quench Protocol detailed below before final disposal.

Part 2: Chemical Profile & Pre-Disposal Assessment
To ensure scientific integrity, we must first characterize the substrate to select the correct

quenching vector.
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Chemical Identity Table[2]
Property Specification Critical Note

Chemical Name
2-(p-Tolylsulfonyl)acetyl

chloride

Sulfone group (

) increases molecular weight

and stability compared to

simple acyl chlorides.

CAS Number 99766-14-0
Verify this number. Distinct

from Tosyl Chloride (98-59-9).

Molecular Formula

Molecular Weight 232.68 g/mol

Heavier than standard acetyl

chloride; slower diffusion in

quench media.

Physical State Solid or Viscous Liquid
Low melting point; may solidify

in cold storage.

Hydrolysis Product
2-(p-Tolylsulfonyl)acetic acid +

HCl

The organic acid product is a

solid that may precipitate

during quenching.

The Mechanism of Hazard (Causality)
The disposal risk stems from the electrophilic carbonyl carbon. Water acts as a nucleophile,

attacking the carbonyl to displace the chloride ion.

(Exotherm): The reaction releases significant heat. If the neat chemical is added to water, the
heat cannot dissipate fast enough, causing the water to boil locally and eject the corrosive
chemical.

HCl Evolution: The gas generated expands 1000x in volume relative to the liquid/solid,

threatening to rupture closed containers.

Part 3: Operational Protocol (The Self-Validating
System)
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This protocol uses a Dilution-Quench strategy.[2] By diluting the acid chloride first, we throttle

the reaction rate and provide a heat sink (the solvent), preventing thermal runaway.

Phase A: Preparation
PPE Requirements:

Chemical Splash Goggles (ANSI Z87.1) + Face Shield.[3][4]

Nitrile Gloves (Double gloved or Silver Shield for prolonged handling).

Acid-resistant Lab Coat/Apron.

Engineering Control: All operations must occur inside a functioning Fume Hood.

Reagents Needed:

Inert Solvent: Dichloromethane (DCM) or Toluene. (DCM is preferred for solubility).

Quenching Base: Saturated Sodium Bicarbonate (

) solution or 10% Sodium Hydroxide (

). Ice is recommended to control temperature.

pH Indicator: pH strips or probe.

Phase B: Step-by-Step Quenching Procedure
Step 1: Solvation (The Heat Sink) Dissolve the 2-(p-Tolylsulfonyl)-acetyl chloride in the inert

solvent (DCM or Toluene).

Ratio: Use at least 10 mL of solvent per 1 gram of acid chloride.

Why: This distributes the molecules, preventing "hot spots" during the quench.

Step 2: The Inverse Quench Prepare a large beaker containing the basic solution (e.g., 500mL

10% NaOH and crushed ice).

Action: Slowly add the dissolved acid chloride solution TO the basic water.
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Rate: Dropwise or thin stream. Stir vigorously.

Critical Rule:Always add Acid to Base/Water. Never add water to the acid chloride.

Step 3: Monitoring (Self-Validation) As you add the solution, gas (CO2 if using bicarb) and heat

will evolve.

Validation: Check pH periodically. It should remain basic (> pH 8). If it turns acidic, add more

base immediately.

Endpoint: When addition is complete, stir for 30 minutes. Ensure no oil droplets remain

(indicates unreacted chloride).

Step 4: Phase Separation & Neutralization The hydrolysis product, 2-(p-Tolylsulfonyl)acetic

acid, will form.

If using NaOH: The product will likely remain dissolved as the sodium salt (

).

If using Water/Bicarb: The product may precipitate as a solid.

Final Check: Test pH of the aqueous layer. Adjust to pH 6–9 using dilute HCl or NaOH before

disposal.

Phase C: Waste Stream Segregation
Once quenched and neutralized:

Organic Layer (DCM/Toluene): Separate and dispose of in Halogenated Organic Waste (if

DCM) or Non-Halogenated Organic Waste (if Toluene).

Aqueous Layer: Contains NaCl and the sodium salt of the sulfonyl acid. Dispose of in

Aqueous Waste (check local regulations; usually acceptable for standard aqueous waste

streams if pH is 5–9).

Part 4: Process Visualization
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The following diagram illustrates the logical flow of the quenching mechanism, ensuring the

user understands the critical control points (Dilution and pH Check).

Start: Neat 2-(p-Tolylsulfonyl)acetyl chloride

Dissolve in Inert Solvent
(DCM or Toluene)

Dilution (1:10 ratio)

Slow Addition:
Add Solution TO Base

Prepare Basic Bath
(NaOH + Ice)

Hydrolysis Reaction
(Heat + HCl Evolution)

Validation Check:
Is pH > 8?

Add more Base

No (Acidic)

Stir 30 mins
Separate Layers

Yes (Basic)Re-test

Disposal:
Org -> Solvents

Aq -> Aqueous Waste
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Click to download full resolution via product page

Caption: Operational workflow for the safe quenching of sulfonyl-acetyl chlorides. Note the

critical feedback loop at the pH validation stage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3176516#2-para-tolylsulfonyl-acetyl-chloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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